Cas no 90280-22-1 (3H-Pyrazol-3-one, 1,2-dihydro-2,4-dimethyl-5-(4-pyridinyl)-)

• Product Name: 3H-Pyrazol-3-one, 1,2-dihydro-2,4-dimethyl-5-(4-pyridinyl)-
• CAS No: 90280-22-1
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 790234
• PubChem ID: 13268966
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 1,2-dihydro-2,4-dimethyl-5-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-2,4-dimethyl-5-(4-pyridinyl)-
• 2,4-dimethyl-5-pyridin-4-yl-1H-pyrazol-3-one
• DTXSID30533417
• 2,4-dimethyl-5-(pyridin-4-yl)-1H-pyrazol-3(2H)-one
• 2,4-Dimethyl-5-(pyridin-4-yl)-1,2-dihydro-3H-pyrazol-3-one
• 90280-22-1

• Inchi： 1S/C10H11N3O/c1-7-9(12-13(2)10(7)14)8-3-5-11-6-4-8/h3-6,12H,1-2H3
• InChI Key： CGEDWMYFPJZSAR-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C2C=CN=CC=2)NN1C

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.2Ų